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Compound of Interest

Compound Name: Cyclohexyltrimethoxysilane

Cat. No.: B098004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and should not be used as a substitute for a formal Safety Data Sheet (SDS) or professional

safety consultation. Always refer to the official SDS and follow established laboratory safety

protocols when handling any chemical.

Executive Summary
Cyclohexyltrimethoxysilane is a chemical intermediate with applications in various research

and industrial processes. While specific toxicological data for this compound is limited in

publicly available literature, a comprehensive understanding of its health and safety profile can

be derived from its chemical properties, classification, and the known toxicity of its hydrolysis

product, methanol. This guide provides a detailed overview of the known hazards, safety

precautions, and available toxicological information to ensure the safe handling and use of

Cyclohexyltrimethoxysilane in a laboratory setting.

Hazard Identification and Classification
Cyclohexyltrimethoxysilane is classified as a combustible liquid that can cause serious eye

irritation and, in some classifications, is considered a flammable liquid and vapor that may

cause severe skin burns and eye damage.[1] The Globally Harmonized System (GHS)

classification for Cyclohexyltrimethoxysilane may vary depending on the supplier and the

concentration of impurities, but common hazard statements include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b098004?utm_src=pdf-interest
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyltrimethoxysilane
https://www.benchchem.com/product/b098004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H227: Combustible liquid.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H226: Flammable liquid and vapor.[1]

H314: Causes severe skin burns and eye damage.[1]

It is crucial to consult the specific Safety Data Sheet provided by the manufacturer for the most

accurate and up-to-date GHS classification.

Toxicological Properties
Direct and comprehensive toxicological data for Cyclohexyltrimethoxysilane is not readily

available in published literature. Much of the concern surrounding its toxicity stems from its

reactivity with water and moisture to produce methanol.

Acute Toxicity
Quantitative data for the acute toxicity of Cyclohexyltrimethoxysilane is limited. One study

reported an acute oral LD50 for male and female rats as > 2000 mg/kg, classifying it as slightly

toxic by oral ingestion.[2] However, detailed study reports are not widely accessible. Due to the

lack of extensive data, caution should be exercised, and exposure via all routes (oral, dermal,

and inhalation) should be minimized.

Route of
Exposure

Species Value Classification Reference

Oral
Rat (male and

female)

LD50 > 2000

mg/kg
Slightly Toxic [2]

Dermal Rabbit
LD50: No data

available
Not Classified

Inhalation Rat
LC50: No data

available
Not Classified
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Table 1: Acute Toxicity Data for Cyclohexyltrimethoxysilane

Irritation and Corrosivity
Cyclohexyltrimethoxysilane is classified as a substance that causes serious eye irritation.[1]

Some classifications also indicate that it can cause skin irritation or even severe skin burns.[1]

A study conducted according to OECD Test Guideline 404 found that

Cyclohexyltrimethoxysilane was not a skin irritant in New Zealand White rabbits.[3] In this

study, a 0.5 mL dose was applied to the skin for 4 hours, and no signs of erythema or edema

were observed during the 72-hour observation period.[3]

Specific data from an acute eye irritation study (OECD 405) for Cyclohexyltrimethoxysilane
were not found in the public domain. However, given its GHS classification, it must be handled

as a serious eye irritant.

Test Species Result Classification Reference

Acute Dermal

Irritation (OECD

404)

Rabbit Non-irritant
Not Classified as

a skin irritant
[3]

Acute Eye

Irritation (OECD

405)

No data available -

Causes serious

eye irritation

(GHS)

[1]

Table 2: Irritation Data for Cyclohexyltrimethoxysilane

Toxicity of Hydrolysis Product: Methanol
The primary toxicological concern with Cyclohexyltrimethoxysilane is its hydrolysis in the

presence of water or moisture to form cyclohexylsilanetriol and methanol. Methanol is a toxic

substance that can cause serious health effects.
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Route of Exposure Species Value

Oral Rat LD50: 6200 mg/kg

Dermal Rabbit LD50: 20 g/kg

Inhalation Rat LC50: 22500 ppm (8 hours)

Table 3: Acute Toxicity Data for Methanol[4]

The toxicity of methanol is primarily due to its metabolic products, formaldehyde and formic

acid. This process is often referred to as "lethal synthesis."

The metabolic pathway of methanol leading to toxicity is a critical consideration.

Methanol Metabolism

Toxic Effects

Methanol FormaldehydeAlcohol Dehydrogenase

Central Nervous System
Depression

Formic AcidAldehyde Dehydrogenase

Metabolic Acidosis

Mitochondrial Dysfunction
(Inhibition of Cytochrome c oxidase) Oxidative Stress Apoptosis

(Retinal Ganglion Cells) Vision Loss / Blindness

Click to download full resolution via product page

Caption: Metabolic pathway of methanol leading to cellular toxicity.

Experimental Protocols
Detailed experimental protocols for toxicological studies on Cyclohexyltrimethoxysilane are

not publicly available. However, the methodologies would follow standardized OECD
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guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where a small group of animals (typically 3 rats of a

single sex) is dosed at a defined level. The outcome (survival or death) determines the next

dosing level.

Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Females are

generally preferred.

Dosing: The test substance is administered in a single dose by gavage using a stomach tube

or a suitable intubation cannula.

Observation Period: Animals are observed for up to 14 days for signs of toxicity and

mortality.

Endpoint: The test allows for the classification of the substance into a GHS acute toxicity

category based on the observed mortality at different dose levels.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to a small area of the skin of an animal (typically an

albino rabbit) under a semi-occlusive patch.

Test Animals: Healthy, young adult albino rabbits are used.

Procedure: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

the shaved skin for a 4-hour exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Endpoint: The severity of the skin reactions is scored, and the substance is classified based

on the reversibility and severity of the lesions.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This guideline evaluates the potential of a substance to cause eye irritation or damage.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an animal (typically an albino rabbit).

Test Animals: Healthy, young adult albino rabbits are used.

Procedure: A 0.1 mL (for liquids) or 0.1 g (for solids) dose is instilled into the eye.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Endpoint: The severity of ocular lesions is scored to determine the irritation potential and

classify the substance.

Safe Handling and Storage
Personal Protective Equipment (PPE)
To minimize exposure, the following PPE should be worn when handling

Cyclohexyltrimethoxysilane:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and

closed-toe shoes.

Respiratory Protection: If working in a poorly ventilated area or if mists/aerosols may be

generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls
Work with Cyclohexyltrimethoxysilane should be conducted in a well-ventilated area,

preferably in a chemical fume hood.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place away from heat,

sparks, and open flames. It is incompatible with water, moisture, strong oxidizing agents, acids,

and bases. The container should be stored under an inert atmosphere to prevent hydrolysis.

Emergency Procedures
First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures
In case of a spill, evacuate the area. Wear appropriate PPE. Absorb the spill with an inert

material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal. Avoid

breathing vapors and ensure adequate ventilation.

Logical Workflow for Safety Assessment
The following diagram illustrates a logical workflow for assessing the safety of a chemical like

Cyclohexyltrimethoxysilane.
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Start: New Chemical Handling

Review Safety Data Sheet (SDS)

Identify Hazards (GHS Classification)

Assess Potential Exposure Routes

Implement Control Measures

Select Appropriate PPE Use Engineering Controls (Fume Hood)

Develop Safe Handling Procedures

Prepare for Emergencies

Know First Aid Procedures Have Spill Response Plan

Proceed with Experiment

Click to download full resolution via product page

Caption: A logical workflow for ensuring the safe handling of chemicals.
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Conclusion
While there is a lack of comprehensive, publicly available toxicological data for

Cyclohexyltrimethoxysilane, its known chemical properties and GHS classification warrant

careful handling. The primary toxicological concern is its potential to hydrolyze and release

methanol, a substance with well-documented toxicity. By adhering to the safety precautions

outlined in this guide, including the use of appropriate personal protective equipment and

engineering controls, researchers, scientists, and drug development professionals can

minimize the risks associated with the handling and use of Cyclohexyltrimethoxysilane.

Continuous vigilance and adherence to established safety protocols are paramount for

ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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